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Introduction
Mavacoxib is a long-acting, non-steroidal anti-inflammatory drug (NSAID) belonging to the

coxib class.[1] It is primarily used in veterinary medicine to manage pain and inflammation

associated with degenerative joint disease in dogs.[2][3] Mavacoxib's therapeutic effect stems

from its selective inhibition of the cyclooxygenase-2 (COX-2) enzyme.[2] This technical guide

provides an in-depth overview of Mavacoxib's chemical structure, physicochemical properties,

mechanism of action, and relevant experimental methodologies.

Chemical Structure and Properties
Mavacoxib is chemically known as 4-[5-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-

benzenesulfonamide.[4] It is a diaryl-substituted pyrazole, structurally similar to celecoxib.[3]

The presence of a trifluoromethyl group and a fluorophenyl group are key features of its

structure.

Table 1: Chemical and Physicochemical Properties of Mavacoxib
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Property Value Source(s)

IUPAC Name

4-[5-(4-fluorophenyl)-3-

(trifluoromethyl)-1H-pyrazol-1-

yl]benzenesulfonamide

[4]

Synonyms Trocoxil, PHA-739521 [4]

Molecular Formula C₁₆H₁₁F₄N₃O₂S [4]

Molecular Weight 385.34 g/mol [4]

pKa 9.57 [3]

Aqueous Solubility 6 µg/mL (at room temperature) [3]

Solubility in DMSO 77 mg/mL [5]

Solubility in Ethanol 77 mg/mL [5]

Mechanism of Action: Selective COX-2 Inhibition
Mavacoxib exerts its anti-inflammatory and analgesic effects by selectively inhibiting the COX-

2 enzyme.[2] The cyclooxygenase enzyme exists in two main isoforms, COX-1 and COX-2.

COX-1 is a constitutive enzyme involved in physiological functions such as gastrointestinal

protection and platelet aggregation.[1] In contrast, COX-2 is an inducible enzyme that is

upregulated at sites of inflammation and mediates the production of prostaglandins involved in

pain and inflammation.[1]

By preferentially inhibiting COX-2 over COX-1, Mavacoxib reduces the synthesis of pro-

inflammatory prostaglandins (like PGE₂) from arachidonic acid, thereby mitigating pain and

inflammation with a reduced risk of the gastrointestinal side effects associated with non-

selective NSAIDs.[1][2]
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Administer Mavacoxib (Oral or IV) to Dogs

Collect Serial Blood Samples at Predetermined Time Points

Separate Plasma from Blood Samples

Quantify Mavacoxib Concentration in Plasma using LC-MS/MS

Pharmacokinetic Modeling and Parameter Calculation (e.g., Cmax, Tmax, t1/2, AUC)

Ethyl trifluoroacetate &
 4-fluoroacetophenone 1,3-Diketone intermediateCondensation

Mavacoxib

Cyclization

4-Sulfamoylphenylhydrazine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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